Cas no 438218-38-3 (4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile
• CAS No: 438218-38-3
• MF: C₁₁H₅F₃N₂OS
• MW: 270.230411291122
• CID: 3058005
• PubChem ID: 4169925
• Update Time: 2025-10-24

4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile
• 4-(2-furyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• AKOS000307985
• STK312650
• AKOS000305104
• BBL038862
• 4-(2-FURYL)-2-SULFANYL-6-(TRIFLUOROMETHYL)-3-PYRIDYL CYANIDE
• 4-(furan-2-yl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 438218-38-3
• 4-(furan-2-yl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 4-(furan-2-yl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• STK399764
• EN300-228728
• 4-(Furan-2-yl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile

• MDL： MFCD03422708
• Inchi： 1S/C11H5F3N2OS/c12-11(13,14)9-4-6(8-2-1-3-17-8)7(5-15)10(18)16-9/h1-4H,(H,16,18)
• InChI Key： SKEXRZHZBADDHF-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C2=CC=CO2)C=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 270.00746845Da
• Monoisotopic Mass: 270.00746845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile

Comprehensive Overview of 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 438218-38-3)

The compound 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 438218-38-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the furyl and trifluoromethyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of the mercapto group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design. The 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile exemplifies this trend, as its nicotinonitrile core is a privileged scaffold in medicinal chemistry. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current research priorities such as combating antibiotic resistance and developing targeted cancer therapies.

From a synthetic perspective, the preparation of CAS No. 438218-38-3 involves multi-step organic reactions, often starting from commercially available furyl derivatives. The incorporation of the trifluoromethyl group typically requires specialized reagents, such as fluoroform or trifluoromethylating agents, highlighting the compound's technical sophistication. Its mercapto functionality also opens avenues for further derivatization, making it a versatile building block in combinatorial chemistry.

The compound's relevance extends to material science, where its nicotinonitrile framework is investigated for applications in organic electronics and luminescent materials. Researchers are particularly intrigued by its potential in optoelectronic devices, a hot topic in sustainable technology. As industries shift toward green chemistry, the environmental impact of synthesizing such compounds is also under scrutiny, with efforts focused on reducing hazardous byproducts.

In summary, 4-(2-furyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 438218-38-3) represents a convergence of cutting-edge research in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in addressing global challenges like drug discovery and sustainable technology. As scientific advancements continue, this compound is poised to play a pivotal role in innovative applications.